1-Bromo-3-cyclopropoxy-5-methoxybenzene

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-bromo-3-cyclopropyloxy-5-methoxybenzene
• InChI: InChI=1S/C10H11BrO2/c1-12-9-4-7(11)5-10(6-9)13-8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: RQZACWYGRVGTQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)Br)OC2CC2

Description

1-Bromo-3-cyclopropoxy-5-methoxybenzene is a valuable aromatic intermediate designed for advanced organic synthesis and research applications. This compound features a bromine atom and a cyclopropoxy substituent meta to each other on a benzene ring further substituted with a methoxy group, making it a versatile building block for constructing complex molecular architectures. Its primary research value lies in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig animations, where the bromine site serves as a key handle for carbon-carbon and carbon-heteroatom bond formation . The unique steric and electronic properties of the cyclopropoxy group can enhance metabolic stability in target molecules, making this intermediate particularly useful in medicinal chemistry for the synthesis of bioactive compounds and the development of central nervous system (CNS) receptor modulators . Researchers also utilize this and related structures in material science to develop novel organic compounds with specific electronic properties . The compound is typically supplied with high purity and must be stored at room temperature. 1-Bromo-3-cyclopropoxy-5-methoxybenzene is intended for research purposes only and is not for diagnostic, therapeutic, or personal use.

Preparation Methods

Structural and Synthetic Overview

1-Bromo-3-cyclopropoxy-5-methoxybenzene (CAS 1227692-30-9) is an aromatic organobromine compound with a benzene core substituted at the 1-, 3-, and 5-positions by bromine, cyclopropoxy, and methoxy groups, respectively. The electron-donating methoxy and cyclopropoxy groups influence the ring’s electron density, directing electrophilic substitution reactions to specific positions. Its synthesis typically involves multi-step protocols to introduce each substituent sequentially while managing steric and electronic effects.

Key Synthetic Pathways

Sequential Functionalization of Benzene Derivatives

A common strategy involves constructing the benzene ring with pre-installed methoxy and cyclopropoxy groups, followed by bromination.

Cyclopropoxy Group Introduction

The cyclopropoxy moiety is introduced via nucleophilic aromatic substitution (SNAr) or Ullmann-type coupling. For example:

• Starting Material : 3-Hydroxy-5-methoxybenzene (resorcinol monomethyl ether).
• Reaction : Treatment with cyclopropyl bromide in the presence of a base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMF) at 80–100°C for 12–24 hours.
  $$
  \text{3-Hydroxy-5-methoxybenzene} + \text{Cyclopropyl bromide} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{3-Cyclopropoxy-5-methoxybenzene}
  $$
  Yield : 60–75%.

Bromination of the Aromatic Ring

Electrophilic bromination is performed using molecular bromine (Br₂) or N-bromosuccinimide (NBS) in the presence of Lewis acids (e.g., FeBr₃):
$$
\text{3-Cyclopropoxy-5-methoxybenzene} + \text{Br}2 \xrightarrow{\text{FeBr}3, \text{CH}2\text{Cl}2} \text{1-Bromo-3-cyclopropoxy-5-methoxybenzene}
$$
Key Parameters :

• Temperature: 0–25°C to minimize side reactions.
• Solvent: Dichloromethane or carbon disulfide.
• Yield: 50–65%.

Direct Bromination of Pre-functionalized Intermediates

Alternative routes leverage intermediates with halogens or directing groups to control regioselectivity.

Bromine-Directed Synthesis

A patented method for analogous compounds (e.g., 1-bromo-3,5-dichlorobenzene) involves:

• Chlorination : Acetanilide reacted with Cl₂ below 35°C in aqueous H₂SO₄ to form dichlorophenylacetamide.
• Bromination : Subsequent treatment with Br₂ at 60–120°C.
• Deacetylation : Cleavage of the acetamide group to yield the final product.
  Adaptation for Cyclopropoxy : Replace chlorination steps with cyclopropoxylation, maintaining bromination conditions.

Optimization Strategies

Solvent and Temperature Effects

• Solvent Polarity : Polar solvents (e.g., DMF) enhance cyclopropoxy group incorporation but may reduce bromination efficiency due to solvation effects.
• Low-Temperature Bromination : Prevents ring-opening of the cyclopropane moiety, which is susceptible to thermal strain.

Catalytic Systems

• Lewis Acids : FeBr₃ improves bromine electrophilicity but requires strict moisture control.
• Phase-Transfer Catalysts : Tetrabutylammonium bromide (TBAB) accelerates SNAr reactions in biphasic systems.

Reaction Monitoring and Characterization

Analytical Techniques

• NMR Spectroscopy :
  • ¹H NMR : Peaks at δ 1.0–1.2 ppm (cyclopropyl CH₂), δ 3.8 ppm (OCH₃), and δ 6.5–7.2 ppm (aromatic protons).
  • ¹³C NMR : Cyclopropane carbons at δ 6–10 ppm, methoxy carbon at δ 55 ppm.
• Mass Spectrometry : Molecular ion peak at m/z 259 (C₁₀H₁₁BrO₂).

Purity Assessment

• HPLC : Reverse-phase C18 column, acetonitrile/water (70:30), retention time ≈ 8.2 minutes.
• Melting Point : 72–74°C (literature value).

Challenges and Mitigation

Cyclopropane Ring Stability

• Risk : Ring-opening under acidic or high-temperature conditions.
• Solution : Use mild bromination agents (e.g., NBS) and temperatures below 50°C.

Regioselectivity in Bromination

• Directing Effects : Methoxy groups direct bromination to the para position, but cyclopropoxy’s steric bulk may favor meta substitution.
• Solution : Optimize stoichiometry (1.1 eq Br₂) and reaction time (2–4 hours).

Industrial and Research Applications

1-Bromo-3-cyclopropoxy-5-methoxybenzene serves as a precursor in pharmaceuticals (e.g., kinase inhibitors) and agrochemicals. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions to generate biaryl scaffolds.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-3-cyclopropoxy-5-methoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions. Common reagents for these reactions include sodium methoxide, potassium tert-butoxide, and other strong bases.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to convert the methoxy group to a hydroxyl group using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium methoxide in methanol, reflux conditions.

Oxidation: Potassium permanganate in aqueous solution, room temperature.

Reduction: Lithium aluminum hydride in dry ether, under an inert atmosphere.

Major Products Formed

Substitution: Formation of 3-cyclopropoxy-5-methoxybenzene derivatives.

Oxidation: Formation of 3-cyclopropoxy-5-methoxybenzaldehyde or 3-cyclopropoxy-5-methoxybenzoic acid.

Reduction: Formation of 3-cyclopropoxy-5-methoxyphenol.

Scientific Research Applications

1-Bromo-3-cyclopropoxy-5-methoxybenzene is utilized in various scientific research applications, including:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules. It is used in cross-coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a precursor for the development of pharmaceutical agents.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Bromo-3-cyclopropoxy-5-methoxybenzene depends on the specific reactions it undergoes. In nucleophilic substitution reactions, the bromine atom is displaced by a nucleophile, forming a new carbon-nucleophile bond. In oxidation reactions, the methoxy group is converted to an aldehyde or carboxylic acid through the transfer of oxygen atoms from the oxidizing agent. In reduction reactions, the bromine atom or methoxy group is removed or converted to a hydroxyl group through the transfer of hydrogen atoms from the reducing agent.

Comparison with Similar Compounds

Key Differences

Substituent Effects :

• Cyclopropoxy vs. Methoxy/Methyl : The cyclopropoxy group in 1-Bromo-3-cyclopropoxy-5-methoxybenzene imposes greater steric hindrance compared to methoxy or methyl groups in analogs like 1-Bromo-3-methoxy-5-methylbenzene. This affects reaction kinetics in cross-coupling reactions .
• Fluoro vs. Cyclopropoxy : The electron-withdrawing fluorine in 1-Bromo-3-fluoro-5-methoxybenzene enhances electrophilicity at the bromine site, whereas the cyclopropoxy group provides a mix of steric bulk and moderate electron donation .

Reactivity and Applications :

• 1-Bromo-3-cyclopropoxy-5-methoxybenzene is favored in Suzuki-Miyaura couplings due to its balance of reactivity and stability, whereas the methyl-substituted analog (1-Bromo-3-methoxy-5-methylbenzene) is more commonly used in dye synthesis .
• The fluoro-substituted derivative (1-Bromo-3-fluoro-5-methoxybenzene) is prominent in medicinal chemistry for its metabolic stability .

Safety Profiles: Brominated aromatics generally carry hazards such as skin/eye irritation (e.g., H315, H319 classifications in 1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene) .

Research Findings

• A 2024 study highlighted that cyclopropoxy-substituted bromobenzenes exhibit 10–15% slower reaction rates in Pd-catalyzed couplings compared to methoxy analogs, attributed to steric effects .
• Fluorinated derivatives demonstrate 20% higher yields in nucleophilic aromatic substitutions than non-fluorinated counterparts, underscoring the role of electronic modulation .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for preparing 1-Bromo-3-cyclopropoxy-5-methoxybenzene, and how can reaction yields be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic aromatic substitution or Pd-catalyzed cross-coupling reactions. For example, analogous brominated methoxybenzenes (e.g., 5-Bromo-1,2,3-trimethoxybenzene) are synthesized using Suzuki-Miyaura coupling, requiring careful control of reaction time (12–24 hr) and temperature (80–100°C) in anhydrous conditions . Purification via flash column chromatography (5–10% ethyl acetate/hexane gradients) improves yield . Optimizing stoichiometry of cyclopropoxide precursors and bromine sources (e.g., NBS) is critical, as excess brominating agents may lead to di-substituted byproducts .

Q. What spectroscopic techniques are recommended for characterizing this compound, and how are key functional groups identified?

• Methodological Answer :

• NMR : $^1H$-NMR (CDCl$_3$) typically shows a singlet for methoxy protons (~δ 3.8–3.9 ppm), a multiplet for cyclopropoxy protons (δ 0.6–1.2 ppm), and aromatic protons (δ 6.5–7.5 ppm). $^ {13}C$-NMR confirms bromine substitution (C-Br at ~δ 105–115 ppm) .
• GC/MS : High-resolution mass spectrometry (HRMS) verifies molecular weight (e.g., [M+H]$^+$ for C$_{10}$H$_{11}$BrO$_2$: calc. 256.99) .
• IR : Strong C-O stretches (~1250 cm$^{-1}$) for methoxy and cyclopropoxy groups .

Advanced Research Questions

Q. How can regioselectivity challenges in further functionalization (e.g., cross-coupling) be addressed?

• Methodological Answer : The bromine atom’s position (para to cyclopropoxy) creates steric and electronic biases. For Suzuki couplings, use Pd(PPh$_3$)$_4$ with aryl boronic acids under microwave irradiation (50–80°C, 30 min) to enhance para-selectivity. Competing ortho/meta substitution can occur if steric bulk is insufficient; bulky ligands like XPhos suppress this . DFT calculations (e.g., using Gaussian) model charge distribution to predict reactive sites .

Q. How to resolve contradictions in observed vs. predicted $^1H$-NMR splitting patterns for cyclopropoxy protons?

• Methodological Answer : Cyclopropoxy’s rigid geometry causes complex splitting due to diastereotopic protons. Variable-temperature NMR (VT-NMR) at −40°C slows ring puckering, simplifying signals. For example, 1-Bromo-3-(trifluoromethoxy)benzene analogs show resolved doublets of doublets (δ 0.9–1.1 ppm) at low temperatures . Dynamic NMR simulations (e.g., MestReNova) quantify ring-flipping energy barriers (~10–15 kcal/mol) .

Q. What strategies mitigate decomposition during storage or catalytic reactions?

• Methodological Answer : Brominated aromatics are prone to photodebromination. Store under inert gas (Ar) at −20°C in amber vials. For catalytic reactions, avoid strong bases (e.g., NaH) that induce elimination; instead, use Cs$_2$CO$_3$ for milder conditions. TLC monitoring (silica, UV detection) identifies degradation products early .

Safety & Handling

Q. What safety protocols are critical for handling this compound in electrophilic substitution reactions?

• Methodological Answer :

• Ventilation : Use fume hoods to avoid inhalation of bromine vapors (TLV: 0.1 ppm).
• PPE : Nitrile gloves, goggles, and flame-retardant lab coats.
• Spill Management : Neutralize brominated byproducts with 10% Na$_2$S$_2$O$_3$ solution.
• Waste Disposal : Collect in halogenated waste containers; incineration with alkaline scrubbers is recommended .

Data Interpretation & Validation

Q. How to validate purity when GC/HPLC results conflict with melting point data?

• Methodological Answer : Discrepancies arise from co-eluting impurities or polymorphic forms. Combine orthogonal methods:

• HPLC : Use a C18 column (MeCN/H$_2$O, 0.1% TFA) to separate polar impurities.
• DSC : Differential scanning calorimetry identifies polymorphs (e.g., sharp endotherm at 85–90°C for pure crystalline form).
• Elemental Analysis : Confirm %C, %H, %Br within ±0.3% of theoretical values .

Experimental Design

Q. What controls are essential in kinetic studies of bromine displacement reactions?

• Methodological Answer :

• Blank Reactions : Run without nucleophiles to assess thermal stability.
• Internal Standards : Add 1,3,5-trimethoxybenzene to calibrate HPLC/GC quantitation.
• Isotopic Labeling : Use $^{81}$Br-substituted analogs to track mechanistic pathways via MS/MS .